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Compound of Interest

Compound Name: Tri-tert-butyl borate

Cat. No.: B147545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tri-tert-butyl borate, a sterically hindered organoborate ester, is a versatile reagent in organic

synthesis, primarily utilized as a precursor for the formation of various boronic acids and

boronate esters. Its unique structural characteristics impart specific reactivity and handling

requirements. This document provides an in-depth overview of the synthesis, physical and

chemical properties, spectroscopic data, and key applications of tri-tert-butyl borate. Detailed

experimental protocols and visual diagrams of its synthesis and characteristic reactions are

included to facilitate its practical application in a laboratory setting.

Properties of Tri-tert-butyl Borate
Tri-tert-butyl borate is a colorless liquid at room temperature with a characteristic odor. Its

highly branched tert-butyl groups contribute to its lower density and distinct solubility profile

compared to less hindered borate esters.

Physical Properties
The key physical properties of tri-tert-butyl borate are summarized in the table below for easy

reference.
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Property Value Reference(s)

Molecular Formula C₁₂H₂₇BO₃ [1][2][3]

Molecular Weight 230.15 g/mol [1][2][3]

Appearance Colorless liquid [1]

Melting Point 18-19 °C [1][4]

Boiling Point 101 °C at 74 mmHg [1][4]

Density 0.811 g/mL at 25 °C [1][4]

Refractive Index (n²⁰/D) 1.389 [1][4]

Flash Point 29 °C (84.2 °F) - closed cup [1][4]

Solubility
Soluble in most organic

solvents. Reacts with water.
[5]

Chemical Properties
Tri-tert-butyl borate exhibits moderate hydrolytic sensitivity, reacting with moisture to form

boric acid and tert-butanol.[1] This necessitates handling and storage under anhydrous

conditions. It serves as a valuable precursor for the synthesis of other organoboron

compounds, which are key intermediates in reactions like the Suzuki-Miyaura coupling.[1]

Spectroscopic Data
The structural simplicity of tri-tert-butyl borate leads to straightforward spectroscopic

signatures.
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Spectrum Type Key Features

¹H NMR

Due to the molecular symmetry, a single sharp

singlet is observed for the 27 equivalent protons

of the three tert-butyl groups.

¹³C NMR

Two distinct signals are expected: one for the

quaternary carbons of the tert-butyl groups and

another for the methyl carbons.

Mass Spec (EI)

The mass spectrum typically shows

fragmentation corresponding to the loss of tert-

butyl (m/z 57) and tert-butoxy (m/z 73) groups.

Synthesis of Tri-tert-butyl Borate
The most common and efficient method for the laboratory-scale synthesis of tri-tert-butyl
borate is the esterification of boric acid with tert-butanol. The primary challenge in this

synthesis is the removal of water, which is a byproduct of the reaction and can hydrolyze the

product. This is typically overcome by azeotropic distillation.

Experimental Protocol: Esterification of Boric Acid with
tert-Butanol
This protocol is adapted from a patented procedure which details the reaction of boric acid with

an excess of tertiary butanol in the presence of an entrainer to facilitate the removal of water.

Materials:

Boric acid (H₃BO₃)

tert-Butanol

An azeotropic entrainer (e.g., benzene or toluene)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:
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A reaction flask is charged with boric acid and a molar excess of tert-butanol.

The azeotropic entrainer is added to the flask.

The reaction mixture is heated to reflux. The water produced during the esterification forms a

ternary azeotrope with tert-butanol and the entrainer, which is distilled off.

A Dean-Stark apparatus or a similar setup is used to separate the water from the immiscible

entrainer, with the entrainer being returned to the reaction flask.

The reaction is monitored until no more water is collected, indicating the completion of the

esterification.

After cooling, the excess tert-butanol and the entrainer are removed by distillation under

reduced pressure.

The crude tri-tert-butyl borate is then purified by fractional distillation under reduced

pressure to yield the final product.

Visualizing the Synthesis and Reactivity
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of tri-tert-butyl borate via the

esterification of boric acid and tert-butanol.

Boric Acid +
tert-Butanol +

Entrainer
Reaction Flask

Heating to Reflux
Azeotropic
Distillation

Water Separation
(Dean-Stark)

Removal of Excess
Solvent/Alcohol

(Reduced Pressure)

Return Entrainer

Fractional Distillation
(Reduced Pressure)

Pure Tri-tert-butyl
Borate

Click to download full resolution via product page
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Caption: Workflow for the synthesis of tri-tert-butyl borate.

Key Reaction: Hydrolysis
Tri-tert-butyl borate is susceptible to hydrolysis, a key consideration for its handling and

application. The diagram below depicts this reaction.

Tri-tert-butyl Borate
B(O-t-Bu)₃ + Water

(3 H₂O)
Hydrolysis

Boric Acid
B(OH)₃

tert-Butanol
(3 t-BuOH)

Click to download full resolution via product page

Caption: Hydrolysis of tri-tert-butyl borate.

Applications in Organic Synthesis
Tri-tert-butyl borate is a valuable reagent in organic synthesis, primarily serving as a

precursor to other organoboron compounds. Its applications include:

Synthesis of Boronic Acids and Esters: It can be used as a starting material for the

preparation of various boronic acids and their esters through transesterification or reaction

with organometallic reagents.[1]

Additive in Asymmetric Synthesis: It has been employed as an additive in the synthesis of

chiral α-hydroxy esters.

Substrate in Catalysis: It can act as a substrate in transition metal-catalyzed reactions, such

as rhodium-catalyzed carbonylations.

Safety and Handling
Tri-tert-butyl borate is a flammable liquid and should be handled in a well-ventilated area,

away from ignition sources.[1] Due to its moisture sensitivity, it must be stored under an inert
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atmosphere (e.g., nitrogen or argon) in a tightly sealed container in a cool, dry place.[1]

Standard personal protective equipment, including safety glasses, gloves, and a lab coat,

should be worn when handling this compound.

Conclusion
Tri-tert-butyl borate is a sterically hindered organoborate with well-defined physical, chemical,

and spectroscopic properties. Its synthesis via the esterification of boric acid and tert-butanol is

a practical laboratory procedure, provided that water is effectively removed. Its utility as a

precursor to other valuable organoboron reagents underscores its importance in modern

organic synthesis. Proper handling and storage are crucial to maintain its integrity and ensure

safety in the laboratory. This guide provides the essential technical information for researchers

and professionals to effectively utilize tri-tert-butyl borate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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